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Compound of Interest

Compound Name: [Sar9,Met(02)11]-SP
Cat. No.: B10839066
Get Quote

Substance Identity: [Sar9,Met(02)11]-Substance P CAS Number: 110880-55-2 Molecular
Weight: ~1393.7 g/mol Classification: Potent Selective NK1 Receptor Agonist (Bioactive
Peptide)[1][2][3][4]

Hazard Profile & Risk Assessment

Core Directive: Treat this substance as a High-Potency Active Pharmaceutical Ingredient
(HPAPI). Unlike generic chemical irritants, the primary risk of [Sar9,Met(02)11]-SP stems from
its specific biological mechanism, not general toxicity.[1][3]

Biological Mechanism of Hazard

This peptide is a metabolically stable analog of Substance P. It selectively binds the
Neurokinin-1 (NK1) receptor with high affinity.[1][3]

¢ Inhalation Risk (CRITICAL): NK1 activation in the lungs triggers potent bronchoconstriction
and neurogenic inflammation.[1][3] Inhalation of lyophilized powder can precipitate acute
respiratory distress or asthmatic crisis.[3]
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» Cardiovascular Risk: Systemic absorption can induce rapid hypotension (vasodilation)
followed by reflex tachycardia.[1][3]

 Stability: The [Sar9] and [Met(02)11] modifications prevent enzymatic degradation, meaning
accidental exposure results in prolonged biological effects compared to native Substance P.

[113]

DOT Diagram: Biological Hazard Mechanism

The following diagram illustrates the physiological cascade triggered by exposure, justifying the
strict respiratory protection requirements.
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Caption: Physiological cascade following [Sar9,Met(02)11]-SP exposure.[1][3] Note the direct
pathway to bronchoconstriction.[3]

PPE Matrix & Engineering Controls

Do not rely solely on PPE.[3] Engineering controls are the primary defense.[3]
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Operational Protocol: Safe Handling Workflow
A. Storage & Retrieval[2][4][6]

e Temperature: Store at -20°C.

» Desiccation: Keep vials in a sealed container with silica gel. Moisture promotes hydrolysis,

but also makes the powder sticky and harder to handle safely.

o Equilibration: Allow the vial to warm to room temperature before opening. This prevents

condensation from forming on the peptide, which can cause static clumping and

aerosolization.
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B. Weighing & Reconstitution (High Risk Phase)[1][2][4]

 Static Control: Lyophilized peptides are often electrostatic and "fly."[3] Use an ionizing gun or
anti-static balance bar if available.[3]

» Solvent Addition:
o Place vial in the fume hood.[3]
o Gently tap the vial to settle powder.[3]

o Add solvent (e.g., water or saline) down the side of the vial wall to avoid displacing air
rapidly, which can puff powder out.[3]

o Do NOT Vortex vigorously. High-shear vortexing can denature peptides or create aerosols.
[3] Swirl gently or invert to dissolve.[3]

C. Administration & Experimentation[1][2][4][7][8]

* Needle Safety: If injecting animals, use Luer-lock syringes to prevent needle blowout under
pressure.

o Sharps: Dispose of needles immediately in a sharps container inside the hood. Do not recap.

DOT Diagram: Safe Handling Workflow
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Caption: Step-by-step workflow emphasizing containment during the critical powder-handling
phase.

Emergency Response & Deactivation
Exposure Response[1][2][6][9]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10839066/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-sar9-met-o2-11-sp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10839066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

« Inhalation: Move immediately to fresh air. If breathing is difficult, seek medical attention.
Inform responders that the patient was exposed to a potent bronchoconstrictor (Substance P
analog).[1][3]

o Skin Contact: Wash with soap and copious water for 15 minutes.[3] This peptide is water-
soluble; organic solvents are not necessary for removal and may increase absorption.

o Eye Contact: Flush with water for 15 minutes, lifting eyelids.[6]

Deactivation & Disposal

Peptides are amides and can be hydrolyzed.[3]
 Liquid Waste: Collect all peptide solutions in a dedicated waste container.

e Deactivation: Add 10% Sodium Hypochlorite (Bleach) or 1N Sodium Hydroxide (NaOH) to
the waste container.[1][3] Let stand for 30 minutes. This hydrolyzes the peptide bonds,
destroying biological activity.

e Disposal: Label as "Deactivated Chemical Waste" and dispose of according to institutional
EHS guidelines.

References

e Regoli, D., et al. (1988).[3] New selective agonists for neurokinin receptors: pharmacological
tools for receptor characterization.[3] Trends in Pharmacological Sciences, 9(8), 290-295.[1]

[3]

e Barchasz, E., et al. (1999).[3] Interleukin-1(3-induced hyperresponsiveness to
[Sar9,Met(02)11]-Substance P in isolated human bronchi.[1][3] European Journal of
Pharmacology, 379(1), 87-95.[1][3] (Establishes bronchoconstriction hazard).[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide:
[Sar9,Met(02)11]-SP]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10839066/docs#personal-protective-equipment-
handling-guide-sar9-met-02-11-sp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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